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Abstract

Heptyl acetate (IUPAC name: heptyl acetate) is an organic compound classified as an ester.
It is formed from the condensation of 1-heptanol and acetic acid.[1] This colorless liquid is
recognized for its characteristic fruity and floral aroma, leading to its widespread use in the
flavor and fragrance industries.[1] Beyond its sensory applications, heptyl acetate also serves
as a specialty solvent in formulations for paints and coatings. This guide provides a
comprehensive overview of the chemical and physical properties of heptyl acetate, detailed
protocols for its synthesis via Fischer esterification, methods for its analytical characterization,
and a summary of its primary applications.

Chemical Identity and Properties

Heptyl acetate, also known as n-heptyl acetate or acetate C-7, is systematically named
heptyl acetate according to IUPAC nomenclature.[1][2] Its chemical structure consists of a
heptyl group attached to an acetate moiety.

Table 1: Chemical Identifiers for Heptyl Acetate
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Identifier Value
IUPAC Name heptyl acetate[2][3]
n-Heptyl acetate, Acetate C-7, Heptyl
Synonyms
ethanoate[1]
CAS Number 112-06-1[3]
Molecular Formula CoH1s02[3][4]

SMILES

CCCCCCCOC(=0)C[3]

InChl

INChl=1S/CoH1802/c1-3-4-5-6-7-8-11-9(2)10/h3-
8H2,1-2H5[3]

The physical and chemical properties of heptyl acetate are summarized in the table below.

Table 2: Physicochemical Properties of Heptyl Acetate

Property Value

Molecular Weight 158.24 g/mol [3][4]
Appearance Colorless liquid[3][4]
Odor Woody, fruity, rum-like[1]
Boiling Point 192-193 °CJ[1]

Melting Point -50 °C[1]

Density 0.886 g/mL at 25 °CJ[3]

Refractive Index

1.411-1.417 at 20 °C[2]

Flash Point

68 °C[4]

Solubility

Soluble in alcohol and ether; insoluble in

water[2]

Synthesis of Heptyl Acetate
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The most common method for the synthesis of heptyl acetate is the Fischer esterification of 1-
heptanol with acetic acid, using a strong acid catalyst such as sulfuric acid.[4][5] The reaction is
reversible and driven to completion by using an excess of one of the reactants or by removing
water as it is formed.[6]

Fischer Esterification Signhaling Pathway

The following diagram illustrates the key steps in the acid-catalyzed esterification of 1-heptanol
and acetic acid.
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Fischer Esterification of 1-Heptanol and Acetic Acid
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A diagram illustrating the Fischer esterification pathway.

Experimental Protocols
Synthesis of Heptyl Acetate via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of heptyl acetate.
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Materials:

1-heptanol

o Glacial acetic acid

o Concentrated sulfuric acid (H2SOa)

 Diethyl ether

e Saturated sodium bicarbonate solution (NaHCO3)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, combine 1-heptanol (1.0 molar equivalent) and
glacial acetic acid (2.0 molar equivalents).

o Catalyst Addition: While stirring, slowly add concentrated sulfuric acid (approximately 0.1
molar equivalents) to the mixture.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress
of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).[7]

e Work-up:
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o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with diethyl ether.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the excess acid), and brine.[6]

e Drying and Solvent Removal:
o Dry the organic layer over anhydrous magnesium sulfate.

o Filter the drying agent and concentrate the solution using a rotary evaporator to remove
the diethyl ether.

« Purification: Purify the crude heptyl acetate by fractional distillation to obtain the final
product.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of heptyl
acetate.
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Heptyl Acetate Synthesis and Purification Workflow
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A flowchart of the synthesis and purification process.

Analytical Characterization
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The structure and purity of synthesized heptyl acetate are typically confirmed using
spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The *H NMR spectrum of heptyl acetate shows characteristic signals for the
protons of the heptyl chain and the acetyl group. The triplet at approximately 4.05 ppm
corresponds to the two protons on the carbon adjacent to the ester oxygen. The singlet at
around 2.05 ppm is attributed to the three protons of the methyl group in the acetate moiety.
[4] The remaining protons of the heptyl chain appear as multiplets between 0.8 and 1.7 ppm.

[4]

e 13C NMR: The 3C NMR spectrum will show a signal for the carbonyl carbon at approximately
171.1 ppm.[4] The carbon of the CH2z group attached to the oxygen appears at around 64.6
ppm.[3] The methyl carbon of the acetate group is observed near 20.9 ppm.[3] The carbons
of the heptyl chain resonate in the upfield region of the spectrum.[3]

Table 3: NMR Data for Heptyl Acetate (in CDCls)

Nucleus Chemical Shift (0, ppm)

~4.05 (t, 2H), ~2.05 (s, 3H), ~1.2-1.7 (m, 10H),
~0.9 (t, 3H)[3][4]

1H

~171.1 (C=0), ~64.6 (OCHz), ~31.9, ~29.1,
13C ~28.8, ~26.0, ~22.7, ~14.1 (heptyl chain), ~20.9
(CH3)[3][4]

Infrared (IR) Spectroscopy

The IR spectrum of heptyl acetate displays a strong absorption band around 1740 cm—1
corresponding to the C=0 stretching vibration of the ester group.[8] Other significant peaks
include C-O stretching vibrations in the region of 1240-1040 cm~* and C-H stretching vibrations
just below 3000 cm~1,[8]

Applications

Heptyl acetate has a variety of applications across different industries:
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Flavors and Fragrances: Due to its pleasant fruity and floral scent, it is used as a component
in perfumes and as a flavoring agent in food products.[1]

Solvents: It serves as a solvent for resins, coatings, paints, and adhesives.[3]

Cosmetics: In the cosmetic industry, it is used in the formulation of personal care products.[3]

Aromatherapy: It is also found in some essential oil blends and aromatherapy products.[3]

Safety Information

Heptyl acetate is a combustible liquid and should be handled with appropriate safety
precautions. It may be harmful if inhaled, ingested, or absorbed through the skin. It can cause
irritation to the eyes, skin, and mucous membranes. When heated to decomposition, it emits
acrid smoke and fumes.

Conclusion

Heptyl acetate is a valuable ester with significant applications in the flavor, fragrance, and
chemical industries. Its synthesis via Fischer esterification is a well-established and efficient
process. The analytical techniques of NMR and IR spectroscopy are crucial for confirming its
structure and purity. This guide provides essential technical information for researchers and
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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